Cas no 324060-59-5 (5H-1,2,4-Triazolo[4,3-a]azepine, 3-(4-bromophenyl)-6,7,8,9-tetrahydro-)

• Product Name: 5H-1,2,4-Triazolo[4,3-a]azepine, 3-(4-bromophenyl)-6,7,8,9-tetrahydro-
• CAS No: 324060-59-5
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• CID: 3938828
• PubChem ID: 745476
• Update Time: 2025-04-22

5H-1,2,4-Triazolo[4,3-a]azepine, 3-(4-bromophenyl)-6,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-1,2,4-Triazolo[4,3-a]azepine, 3-(4-bromophenyl)-6,7,8,9-tetrahydro-
• 3-(4-bromophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 324060-59-5
• ChemDiv1_028335
• SMR000146177
• AG-219/08603032
• MLS000552662
• MixCom6_000527
• STL281653
• AKOS002053816
• CHEMBL1361751
• SCHEMBL2855635
• HMS2294G17
• EU-0034227
• HMS667H21
• 3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine

• Inchi： 1S/C13H14BrN3/c14-11-7-5-10(6-8-11)13-16-15-12-4-2-1-3-9-17(12)13/h5-8H,1-4,9H2
• InChI Key： ADECVMMOLHCQTO-UHFFFAOYSA-N
• SMILES： N12C(C3=CC=C(Br)C=C3)=NN=C1CCCCC2

Computed Properties

• Exact Mass: 291.03711Da
• Monoisotopic Mass: 291.03711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų